Cas no 2171794-69-5 (10-(propan-2-yl)-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione)

• Product Name: 10-(propan-2-yl)-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione
• CAS No: 2171794-69-5
• MF: C₁₀H₁₉NO₃S
• MW: 233.327761888504
• CID: 5566319
• PubChem ID: 165597054
• Update Time: 2025-11-02

10-(propan-2-yl)-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 10-(propan-2-yl)-6-oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione
• EN300-1643159
• 2171794-69-5
• 10-(propan-2-yl)-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione

• Inchi： 1S/C10H19NO3S/c1-8(2)9-10(14-5-4-11-9)3-6-15(12,13)7-10/h8-9,11H,3-7H2,1-2H3
• InChI Key： WSSQJOAGMUEZJY-UHFFFAOYSA-N
• SMILES： S1(CCC2(C1)C(C(C)C)NCCO2)(=O)=O

Computed Properties

• Exact Mass: 233.10856464g/mol
• Monoisotopic Mass: 233.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.8Ų

Additional information on 10-(propan-2-yl)-6-oxa-2lambda6-thia-9-azaspiro4.5decane-2,2-dione

Exploring the Unique Properties and Applications of 10-(propan-2-yl)-6-oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione (CAS No. 2171794-69-5)

The chemical compound 10-(propan-2-yl)-6-oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione (CAS No. 2171794-69-5) has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific and industrial fields. This spirocyclic compound, characterized by its oxa-thia-aza heterocyclic system, presents a fascinating case study for researchers interested in heterocyclic chemistry and drug discovery.

From a structural perspective, 10-(propan-2-yl)-6-oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione combines multiple heteroatoms (oxygen, sulfur, and nitrogen) within a spiro[4.5]decane framework. This arrangement creates a three-dimensional molecular architecture that is particularly interesting for medicinal chemistry applications, where such structures often show improved bioavailability and target selectivity compared to flat aromatic systems.

The presence of both oxa (oxygen-containing) and thia (sulfur-containing) moieties in 10-(propan-2-yl)-6-oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione contributes to its unique electronic properties. These features make it a valuable building block in organic synthesis, particularly for the development of novel heterocyclic compounds with potential applications in pharmaceutical research and material science.

Recent studies have highlighted the potential of spirocyclic compounds like 10-(propan-2-yl)-6-oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione in addressing current challenges in drug development. The three-dimensional character of these molecules often leads to improved pharmacokinetic properties, making them attractive candidates for targeting complex biological systems. This aligns with the growing interest in 3D molecular architectures in modern medicinal chemistry.

The propan-2-yl (isopropyl) substituent in 10-(propan-2-yl)-6-oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione adds an interesting lipophilic element to the molecule, which can influence its solubility profile and membrane permeability. These characteristics are particularly relevant in the context of current research trends focusing on bioisosteric replacements and property-based drug design.

In the field of material science, compounds like 10-(propan-2-yl)-6-oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione are being investigated for their potential in creating novel functional materials. The combination of different heteroatoms within a rigid spirocyclic framework may lead to interesting electronic properties that could be useful in organic electronics or catalysis applications.

The synthesis of 10-(propan-2-yl)-6-oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione typically involves multistep organic synthesis strategies, often starting from readily available precursors. Recent advances in green chemistry have led to the development of more efficient synthetic routes for such complex heterocycles, reducing the environmental impact of their production while maintaining high yields and purity.

Analytical characterization of 10-(propan-2-yl)-6-oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the structure of this complex molecule and ensuring its purity for research applications.

From a commercial perspective, the demand for specialized heterocyclic building blocks like 10-(propan-2-yl)-6-oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione has been steadily increasing. Pharmaceutical and biotechnology companies are particularly interested in such compounds for their drug discovery programs, driving innovation in the fine chemicals sector.

Looking to the future, 10-(propan-2-yl)-6-oxa-2lambda6-thia-9-azaspiro[4.5]decane-2,2-dione represents an exciting area of research at the intersection of organic chemistry, medicinal chemistry, and material science. Its unique structural features continue to inspire new applications and synthetic methodologies, making it a compound of enduring interest to the scientific community.